Cas no 6469-73-4 (Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide)

Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide structure
6469-73-4 structure
Product Name:Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
CAS No:6469-73-4
MF:C10H13NO
MW:163.216322660446
CID:419169
PubChem ID:12307825
Update Time:2025-04-19

Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
    • 2-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium
    • SCHEMBL7904056
    • 5,6,7,8-tetrahydroquinaldine N-oxide
    • 6469-73-4
    • DTXSID70487026
    • Inchi: 1S/C10H13NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h6-7H,2-5H2,1H3
    • InChI Key: QADHFSIXMDYMMH-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(C)=CC=C2C=1CCCC2

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 26.94
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